Cas no 115388-93-7 (L-Proline 7-Amido-4-methylcoumarin Hydrobromide)

• Product Name: L-Proline 7-Amido-4-methylcoumarin Hydrobromide
• CAS No: 115388-93-7
• MF: C₁₅H₁₇BrN₂O₃
• MW: 353.211083173752
• MDL: MFCD00213795
• CID: 200059
• PubChem ID: 2733764
• Update Time: 2025-05-20

L-Proline 7-Amido-4-methylcoumarin Hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinecarboxamide,N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-, hydrobromide (1:1), (2S)-
• H-L-Pro-AMC*HBr
• H-PRO-AMC HBR
• L-Proline-7-amido-4-methylcoumarin hydrobromide
• PROLINE-AMC HBR
• L-PROLINE-AMC HBR
• L-PROLINE-7-AMIDO-4-METHYLCOUMARIN
• L-PROLINE-7-AMIDO-4-METHYLCOUMARIN HBR
• L-Proline7-amido-4-methycouraminhydrobromidesalt
• L-PROLINE 7-AMIDO-4-METHYL-COUMARIN HYDROBROMIDE
• L-PROLINE 7-AMIDO-4-METHYLCOUMARIN HYDROBROMIDE SALT
• L-Proline-7-amido-4-methylcoumarin hydrobromide,99%
• 2-Pyrrolidinecarboxamide,N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-,hydrobromide(1:1),(2S)-
• (2S)-N-(4-Methyl-2-oxochromen-7-yl)pyrrolidine-2-carboxamide;hydrobromide
• H-Pro-AMC Hydrobromide
• L-Proline 7-amido-4-methylcoumarin hydrobromide
• AMY41729
• 115388-93-7
• P-7280
• H-Pro-AMC.HBr
• (S)-N-(4-Methyl-2-oxo-2H-chromen-7-yl)pyrrolidine-2-carboxamide hydrobromide
• MFCD00213795
• 2-Pyrrolidinecarboxamide, N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-, hydrobromide (1:1), (2S)-
• (S)-N-(4-Methyl-2-oxo-2H-1-benzopyran-7-yl)-2-pyrrolidinecarboxamide Monohydrobromide; (2S)-N-(4-Methyl-2-oxo-2H-1-benzopyran-7-yl)-2-pyrrolidinecarboxamide Monohydrobromide
• L-Proline 7-Amido-4-methylcoumarin Hydrobromide

• MDL： MFCD00213795
• Inchi： 1S/C15H16N2O3.BrH/c1-9-7-14(18)20-13-8-10(4-5-11(9)13)17-15(19)12-3-2-6-16-12;/h4-5,7-8,12,16H,2-3,6H2,1H3,(H,17,19);1H/t12-;/m0./s1
• InChI Key： MMAGBLTXSIXDLZ-YDALLXLXSA-N
• SMILES： Br.O=C([C@@H]1CCCN1)NC1C=CC2C(C)=CC(=O)OC=2C=1

Computed Properties

• Exact Mass: 352.04200
• Monoisotopic Mass: 352.04225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: 2
• XLogP3: 1.6
• Topological Polar Surface Area: 72

Experimental Properties

• Color/Form: Colorless or off white powder
• PSA: 71.34000
• LogP: 3.15180
• Solubility: Insoluble in water

L-Proline 7-Amido-4-methylcoumarin Hydrobromide Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Proline 7-Amido-4-methylcoumarin Hydrobromide

Comprehensive Guide to L-Proline 7-Amido-4-methylcoumarin Hydrobromide (CAS 115388-93-7): Properties, Applications, and Research Insights

L-Proline 7-Amido-4-methylcoumarin Hydrobromide (CAS 115388-93-7) is a specialized fluorogenic substrate widely recognized in biochemical and pharmaceutical research. This compound, often abbreviated as Pro-AMC, combines the structural features of L-proline and the fluorescent 4-methylcoumarin moiety, making it invaluable for enzyme activity assays, particularly for proteases like prolyl endopeptidases. Its unique properties have garnered attention in drug discovery, biomarker research, and high-throughput screening (HTS) platforms.

The hydrobromide salt form of this compound enhances its solubility in aqueous buffers, a critical factor for in vitro studies. Researchers frequently search for "fluorescent protease substrates" or "AMC-based enzyme assays," reflecting the growing demand for sensitive detection tools in precision medicine and proteomics. With the rise of AI-driven drug design, compounds like L-Proline 7-Amido-4-methylcoumarin Hydrobromide are pivotal for validating computational predictions experimentally.

From a structural perspective, the 7-amido-4-methylcoumarin group releases highly fluorescent 7-amino-4-methylcoumarin (AMC) upon enzymatic cleavage, enabling real-time monitoring of reaction kinetics. This mechanism aligns with trending topics such as "real-time enzymatic monitoring" and "fluorescence-based diagnostics," which are frequently queried in scientific databases. The compound’s stability under physiological pH conditions further supports its use in cell-based assays and diagnostic kit development.

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In summary, L-Proline 7-Amido-4-methylcoumarin Hydrobromide (CAS 115388-93-7) bridges fundamental biochemistry with cutting-edge applications. Its dual role as a research reagent and diagnostic enabler underscores its multidisciplinary importance, while its alignment with trending scientific queries ensures sustained relevance in both academic and industrial spheres.